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Frequently Asked Questions (FAQs)

e What are the most common adverse effects associated with AMG319? The most prevalent irAEs
observed in a clinical trial were skin rashes (29%), diarrhea (29%), and transaminitis (elevated

liver enzymes) (14%) [1]. Colitis was also identified as a serious, though less common, adverse event

[1].

e Why do these adverse effects occur? AMG319 is a PI3K¢§ inhibitor that preferentially affects
regulatory T cells (Tregs), which are crucial for maintaining immune tolerance [1]. Inhibition of PI3K§
leads to a systemic decrease in Treg cells, particularly in tissues like the colon, which can unleash

immune-mediated damage and pathology, resulting in the observed irAEs [1].

e Are there any strategies to reduce these adverse effects? Preclinical research in mouse models
suggests that intermittent dosing, rather than continuous daily dosing, can significantly decrease
tumour growth without inducing the pathogenic T cells in the colon that are linked to toxicity [1]. This

indicates that alternative dosing schedules could be a potential strategy to limit toxicity.

Summary of Quantitative Adverse Event Data
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The table below summarizes the incidence of key adverse events reported in a phase II trial of AMG319 for

head and neck cancer [1].

Incidence in AMG319
Adverse Event

Incidence in

Grade 3/4 Events

Group Placebo Group Reported
Skin Rash 25% 4% Yes
Diarrhea 28% 1% Yes
Transaminitis 14% 0% Yes
Colitis Not specified (one 0% Yes (one Grade 4

serious case)

Overall Discontinuation 12 out of 21 patients
due to irAEs

Not applicable

case)

Experimental Insights & Proposed Protocols

While standard management protocols for AMG319 irAEs are not defined, the following experimental

observations and suggestions from research can guide laboratory investigations.

1. Mechanism of Toxicity: Single-Cell RNA-Sequencing Workflow A study used single-cell RNA-seq to

analyze the mechanism of PI3Kdi-induced colitis in mice. The workflow below outlines the key steps [1].
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2. Proposed Protocol: Monitoring Immune Cell Populations To experimentally monitor the immune

changes linked to AMG319 toxicity, you can implement the following protocol based on the findings from

the clinical and preclinical studies [1].

¢ Objective: To track the systemic and tissue-specific effects of AMG319 on immune cell subsets,

particularly Tregs and effector T cells.

¢ Methodology:
o Sample Collection: Collect baseline and on-treatment samples. Critical samples include:

= Peripheral Blood Mononuclear Cells (PBMCs): For flow cytometric analysis.
= Tumor Tissue: For immunohistochemistry (IHC) and/or RNA sequencing.
= Affected Tissue (e.g., colon in models): For scRNA-seq or IHC.

o Key Biomarkers to Analyze:
= Flow Cytometry (PBMCslITissue): Focus on CD4+FOXP3+ Tregs, CD8+ T cells, and

their activation states (e.g., Ki67). Monitor for expression of homing receptors like S1IPR1

[1].
= |HC (Tissue): Quantify intratumoral FOXP3+ Treg cell density [1].
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= Transcriptomics (Tissue/Bulk RNA): Analyze expression of FOXP3, IFNG, GZMB, and
PRF1 to assess Treg levels and T cell cytotoxicity [1].
e Expected Outcome: AMG319 treatment should lead to a quantifiable decrease in Tregs systemically
and in the tumor, coupled with an increase in cytotoxic markers in CD8+ T cells.

Underlying Signaling Pathway

The following diagram illustrates the proposed mechanism by which inhibition of PI3Ké by AMG319 leads

to both anti-tumor immunity and adverse effects.
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1. Intermittent PI3Kd inhibition sustains anti-tumour immunity and ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [AMG319 supportive treatment for adverse effects]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548989#amg319-

supportive-treatment-for-adverse-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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